11-Desmethyl Rifaximin

Specification

• Molecular Formula: C₄₂H₄₉N₃O₁₁
• Molecular Weight: 771.85

Introduction

11-Desmethyl Rifaximin is a metabolite of the antibiotic rifaximin, which is primarily used to treat gastrointestinal infections and hepatic encephalopathy. This compound retains structural similarities to its parent drug but features specific modifications that influence its physicochemical and pharmacological properties. Below is a detailed analysis of its chemical identity, research applications, and role in scientific studies.

Physicochemical Properties

• Storage: Stable at -20°C.

• Purity: Exceeds 95% (HPLC).

• Isotopic Variants: Deuterated forms (e.g., 11-Desmethyl Rifaximin-d4) are used as internal standards in mass spectrometry to enhance analytical precision.

Research Applications

11-Desmethyl Rifaximin is primarily utilized in the following areas:

Analytical Chemistry

• Serves as a reference standard for quantifying rifaximin and its metabolites in biological samples.

• Deuterated analogs enable precise tracking in pharmacokinetic studies via LC-MS.

Pharmacology

Comparative Analysis with Rifaximin

Property	Rifaximin	11-Desmethyl Rifaximin
Molecular Formula	C₄₃H₅₁N₃O₁₁	C₄₂H₄₉N₃O₁₁
Molecular Weight (g/mol)	785.9	771.85
Key Modification	Methyl group at C11	Demethylation at C11
Primary Use	Antibiotic	Analytical standard

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Limitations and Future Directions

While 11-Desmethyl Rifaximin is critical for analytical workflows, its pharmacological role remains underexplored. Further studies are needed to elucidate its potential antibacterial activity and metabolic pathways.